Cas no 89820-45-1 (Benzenemethanol, 3-(dodecyloxy)-)

Benzenemethanol, 3-(dodecyloxy)- structure
89820-45-1 structure
Product Name:Benzenemethanol, 3-(dodecyloxy)-
CAS No:89820-45-1
MF:C19H32O2
MW:292.456186294556
CID:588070
PubChem ID:54211221
Update Time:2025-04-19

Benzenemethanol, 3-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-(dodecyloxy)-
    • (3-dodecoxyphenyl)methanol
    • DTXSID60709789
    • [3-(DODECYLOXY)PHENYL]METHANOL
    • AKOS012841525
    • SCHEMBL10427945
    • 89820-45-1
    • Inchi: 1S/C19H32O2/c1-2-3-4-5-6-7-8-9-10-11-15-21-19-14-12-13-18(16-19)17-20/h12-14,16,20H,2-11,15,17H2,1H3
    • InChI Key: PWBQCSBODNQVAR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(CO)C=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 292.24
  • Monoisotopic Mass: 292.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 6.6
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